Cas no 2229150-39-2 (tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate
• CAS No: 2229150-39-2
• MF: C₁₅H₂₄N₂O₅
• MW: 312.361464500427
• CID: 5939176
• PubChem ID: 165621945
• Update Time: 2025-06-09

tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate
• tert-butyl N-{2-[1-(aminooxy)ethyl]-4,5-dimethoxyphenyl}carbamate
• 2229150-39-2
• EN300-1892450

• Inchi： 1S/C15H24N2O5/c1-9(22-16)10-7-12(19-5)13(20-6)8-11(10)17-14(18)21-15(2,3)4/h7-9H,16H2,1-6H3,(H,17,18)
• InChI Key： NDWMBNHWBVBXFU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(C)ON)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.16852187g/mol
• Monoisotopic Mass: 312.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92Ų

Additional information on tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate

Introduction to tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate (CAS No. 2229150-39-2)

tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate (CAS No. 2229150-39-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The compound's structure includes a tert-butyl carbamate moiety and a 4,5-dimethoxyphenyl group, which are key functional groups that contribute to its biological activity and chemical stability.

The synthesis of tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate involves a series of well-defined chemical reactions, including the formation of the aminooxyethyl group and the subsequent coupling with the tert-butyl carbamate. The detailed synthetic route has been extensively studied and optimized to ensure high yields and purity, making it a feasible candidate for large-scale production in pharmaceutical settings.

In recent years, the biological activity of tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate has been extensively investigated. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various disease pathways. For instance, research has demonstrated its ability to modulate the activity of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression and inflammatory responses.

One of the notable applications of tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate have also been evaluated in various animal models. Results from these studies suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate intended for chronic administration.

In addition to its therapeutic potential, tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable reagent for probing cellular processes and validating new drug targets. Researchers have used this compound to gain insights into the mechanisms underlying various diseases and to identify novel therapeutic strategies.

The safety profile of tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate is another critical aspect that has been thoroughly examined. Toxicity studies conducted in vitro and in vivo have shown that the compound is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

The future prospects for tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, and preliminary results have been encouraging. If these trials continue to yield positive outcomes, this compound could become an important addition to the arsenal of therapeutic agents available for treating a range of conditions.

In conclusion, tert-butyl N-{2-1-(aminooxy)ethyl-4,5-dimethoxyphenyl}carbamate (CAS No. 2229150-39-2) is a multifaceted compound with significant potential in both research and clinical settings. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.